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Cat. No.: B085693

CAS Number: 13471-35-7

Introduction: The Versatility of a Phenylboronic Acid
Ester

Dimethoxy(phenyl)borane, a key organoboron compound, serves as a pivotal reagent in
modern organic synthesis. As an ester of phenylboronic acid, it offers a more stable and often
more reactive alternative to the free acid in a variety of chemical transformations. Its primary
utility lies in the celebrated Suzuki-Miyaura cross-coupling reaction, a cornerstone of carbon-
carbon bond formation in academic and industrial research, particularly in the realm of drug
discovery and development. This guide provides an in-depth exploration of
dimethoxy(phenyl)borane, from its synthesis and fundamental properties to its mechanistic role
in catalysis and practical applications in the synthesis of complex molecules.

Synthesis of Dimethoxy(phenyl)borane: A Protocol
Grounded in Grighard Chemistry

The most prevalent and reliable method for the synthesis of dimethoxy(phenyl)borane involves
the reaction of a Grignard reagent, specifically phenylmagnesium bromide, with a trialky!
borate, typically trimethyl borate.[1] This reaction hinges on the nucleophilic attack of the
phenyl group from the Grignard reagent on the electrophilic boron atom of the borate ester.
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Causality in Experimental Design:

The choice of a Grignard reagent is predicated on its ability to generate a carbanionic phenyl
source that is highly reactive towards the electron-deficient boron center of the trimethyl borate.
The reaction is conducted under anhydrous conditions to prevent the quenching of the highly
reactive Grignard reagent by protic solvents like water. The subsequent workup with a mild acid
ensures the formation of the desired dimethoxy(phenyl)borane while minimizing the hydrolysis
to phenylboronic acid.

Experimental Protocol: Synthesis of
Dimethoxy(phenyl)borane

Materials:

e Magnesium turnings

e Bromobenzene

e Anhydrous diethyl ether or tetrahydrofuran (THF)
e Trimethyl borate

¢ Anhydrous hexane

e Aqueous ammonium chloride (saturated solution)

e Anhydrous magnesium sulfate

Standard inert atmosphere glassware (Schlenk line or glovebox)
Procedure:

o Preparation of Phenylmagnesium Bromide: In a flame-dried, three-necked flask equipped
with a reflux condenser, dropping funnel, and magnetic stirrer, under an inert atmosphere of
nitrogen or argon, add magnesium turnings. A solution of bromobenzene in anhydrous
diethyl ether or THF is added dropwise to the magnesium turnings. The reaction is initiated,
often with gentle heating or the addition of a small crystal of iodine, and the mixture is
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refluxed until the magnesium is consumed, forming a cloudy grey solution of
phenylmagnesium bromide.

o Reaction with Trimethyl Borate: The Grignard solution is cooled to -78 °C using a dry
ice/acetone bath. A solution of trimethyl borate in anhydrous diethyl ether is then added
dropwise via the dropping funnel, maintaining the low temperature to prevent side reactions.
The reaction mixture is stirred at -78 °C for several hours.

o Workup and Isolation: The reaction is allowed to warm to room temperature. The mixture is
then quenched by the slow addition of a saturated aqueous solution of ammonium chloride.
The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The
combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate,
and the solvent is removed under reduced pressure.

 Purification: The crude product is purified by vacuum distillation to yield pure
dimethoxy(phenyl)borane as a colorless liquid.

Experimental Workflow Diagram:
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Synthesis Workflow
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Caption: Workflow for the synthesis of dimethoxy(phenyl)borane.
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Physicochemical Properties

A summary of the key physical and chemical properties of dimethoxy(phenyl)borane is provided
in the table below.

Property Value

CAS Number 13471-35-7

Molecular Formula CsH11BO2

Molecular Weight 149.98 g/mol
Appearance Colorless liquid

Boiling Point ~ 75-77 °C at 15 mmHg
Density ~0.99 g/mL

B Soluble in most organic solvents. Reacts with
Solubility .
water.

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction

The paramount application of dimethoxy(phenyl)borane is its role as a coupling partner in the
Suzuki-Miyaura reaction. This palladium-catalyzed cross-coupling reaction forms a carbon-
carbon bond between an organoboron compound and an organohalide or triflate.[2][3][4]

Mechanistic Rationale:

The use of a boronic ester like dimethoxy(phenyl)borane offers several advantages over the
corresponding boronic acid. Boronic esters are generally more stable, less prone to
protodeboronation (loss of the boron group), and can lead to higher yields and cleaner
reactions. The reaction is typically carried out in the presence of a palladium catalyst and a
base. The base is crucial for the activation of the organoboron species, facilitating the
transmetalation step in the catalytic cycle.[2]

Catalytic Cycle of the Suzuki-Miyaura Reaction:
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Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Application in Drug Discovery and Development

The Suzuki-Miyaura coupling has become an indispensable tool in medicinal chemistry for the
synthesis of complex biaryl and heteroaryl structures, which are common motifs in many
pharmaceuticals.[4] The reaction's tolerance of a wide range of functional groups and its
reliability have made it a favored method for the late-stage functionalization of drug candidates.

Case Study: Synthesis of Losartan Analogs:

Losartan is an angiotensin Il receptor antagonist used to treat high blood pressure. The
synthesis of many of its analogs and other sartans often involves a key Suzuki-Miyaura
coupling step to construct the biphenyl scaffold. While the industrial synthesis may use different
boron reagents, the principle remains the same. The use of dimethoxy(phenyl)borane or similar
boronic esters allows for the efficient coupling of a functionalized phenyl ring to a heterocyclic
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core, demonstrating the power of this methodology in accessing medicinally relevant chemical
space.

Handling and Safety

Organoboranes, including dimethoxy(phenyl)borane, require careful handling due to their
reactivity.

* Moisture Sensitivity: Dimethoxy(phenyl)borane is sensitive to moisture and will hydrolyze to
form phenylboronic acid and methanol. All handling should be performed under an inert
atmosphere using dry solvents and glassware.

 Air Sensitivity: While more stable than many other organometallics, prolonged exposure to
air can lead to oxidation. It is best stored under an inert atmosphere and at low
temperatures.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, lab coat, and chemical-resistant gloves, when handling this compound. Work in a
well-ventilated fume hood.

Conclusion

Dimethoxy(phenyl)borane is a versatile and valuable reagent for organic synthesis, particularly
for the construction of carbon-carbon bonds via the Suzuki-Miyaura cross-coupling reaction. Its
stability and reactivity profile make it a preferred choice for researchers in both academic and
industrial settings, especially in the field of drug development where the efficient synthesis of
complex molecules is paramount. A thorough understanding of its synthesis, properties, and
reactivity, coupled with safe handling practices, will enable researchers to fully harness the
potential of this important organoboron compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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